Cas no 2172150-99-9 (2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)-4,4-dimethylhexanamidoacetic acid)
2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)-4,4-dimethylhexanamidoacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2172150-99-9
- EN300-1519552
- 2-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-hydroxyethyl)-4,4-dimethylhexanamido]acetic acid
- 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)-4,4-dimethylhexanamidoacetic acid
-
- Inchi: 1S/C27H34N2O6/c1-27(2,12-11-24(31)29(15-16-30)17-25(32)33)13-14-28-26(34)35-18-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,23,30H,11-18H2,1-2H3,(H,28,34)(H,32,33)
- InChI Key: GQBACYIEDDIBMB-UHFFFAOYSA-N
- SMILES: O(C(NCCC(C)(C)CCC(N(CC(=O)O)CCO)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 482.24168681g/mol
- Monoisotopic Mass: 482.24168681g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 13
- Complexity: 705
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 116Ų
2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)-4,4-dimethylhexanamidoacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1519552-0.05g |
2-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-hydroxyethyl)-4,4-dimethylhexanamido]acetic acid |
2172150-99-9 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1519552-0.1g |
2-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-hydroxyethyl)-4,4-dimethylhexanamido]acetic acid |
2172150-99-9 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1519552-0.25g |
2-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-hydroxyethyl)-4,4-dimethylhexanamido]acetic acid |
2172150-99-9 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1519552-0.5g |
2-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-hydroxyethyl)-4,4-dimethylhexanamido]acetic acid |
2172150-99-9 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1519552-1.0g |
2-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-hydroxyethyl)-4,4-dimethylhexanamido]acetic acid |
2172150-99-9 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1519552-2.5g |
2-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-hydroxyethyl)-4,4-dimethylhexanamido]acetic acid |
2172150-99-9 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1519552-5.0g |
2-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-hydroxyethyl)-4,4-dimethylhexanamido]acetic acid |
2172150-99-9 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1519552-10.0g |
2-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-hydroxyethyl)-4,4-dimethylhexanamido]acetic acid |
2172150-99-9 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1519552-50mg |
2-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-hydroxyethyl)-4,4-dimethylhexanamido]acetic acid |
2172150-99-9 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1519552-100mg |
2-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-hydroxyethyl)-4,4-dimethylhexanamido]acetic acid |
2172150-99-9 | 100mg |
$2963.0 | 2023-09-27 |
2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)-4,4-dimethylhexanamidoacetic acid Related Literature
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
Additional information on 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)-4,4-dimethylhexanamidoacetic acid
Professional Introduction to Compound with CAS No. 2172150-99-9 and Product Name: 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)-4,4-dimethylhexanamidoacetic Acid
Compound with the CAS number 2172150-99-9 and the product name 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)-4,4-dimethylhexanamidoacetic acid represents a significant advancement in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The unique combination of functional groups, including the fluorenylmethoxycarbonyl (Fmoc) moiety and the hydroxyethyl side chain, contributes to its versatility and efficacy in various biochemical processes.
The Fmoc group is a well-established protecting group in peptide synthesis, known for its stability and ease of removal under mild conditions. Its incorporation into the molecular framework of this compound suggests potential applications in peptide coupling reactions and proteomics research. The presence of the fluorene core further enhances the compound's stability and solubility, making it an attractive candidate for further chemical modifications and derivatization. These properties are particularly relevant in the context of developing novel bioconjugates and targeted drug delivery systems.
The hydroxyethyl side chain adds another layer of functionality to the compound, enabling interactions with various biological targets. This feature is particularly valuable in designing molecules that require specific binding affinities or metabolic stability. The 4,4-dimethylhexanamidoacetic acid moiety contributes to the compound's overall hydrophobicity, which can be advantageous in formulations requiring improved bioavailability or tissue penetration. Together, these structural elements create a multifaceted molecule with diverse potential applications.
Recent advancements in medicinal chemistry have highlighted the importance of structurally diverse compounds in addressing complex diseases. The synthesis and characterization of 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)-4,4-dimethylhexanamidoacetic acid aligns with this trend, offering a promising scaffold for further exploration. Researchers have been particularly interested in its potential as a precursor for designing small-molecule inhibitors targeting enzyme-catalyzed reactions involved in metabolic pathways. The compound's ability to modulate these pathways could have significant implications in treating conditions such as diabetes, obesity, and cardiovascular diseases.
In vitro studies have demonstrated that derivatives of this compound exhibit inhibitory effects on key enzymes associated with inflammation and oxidative stress. These findings are supported by recent research indicating that modulating such pathways can lead to therapeutic benefits. The fluorenylmethoxycarbonyl group plays a crucial role in stabilizing reactive intermediates during these reactions, enhancing the compound's efficacy. Additionally, the hydroxyethyl side chain facilitates interactions with biological targets, improving binding affinity and selectivity.
The structural features of this compound also make it an attractive candidate for developing novel drug delivery systems. Researchers have explored its potential as a component in polymeric micelles and nanoparticles, which can enhance drug solubility and target specificity. These formulations are particularly relevant in oncology, where precise delivery of chemotherapeutic agents is essential for improving patient outcomes. Preliminary studies suggest that incorporating this compound into such systems can significantly improve pharmacokinetic profiles and reduce side effects associated with conventional treatments.
The chemical synthesis of 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)-4,4-dimethylhexanamidoacetic acid involves multiple steps requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) have been employed to streamline the process. The use of high-performance liquid chromatography (HPLC) for purification ensures that impurities are minimized, maintaining the integrity of the final product.
The physicochemical properties of this compound have been thoroughly characterized using spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These analyses confirm the structural integrity of the molecule and provide insights into its conformational behavior. Additionally, computational studies using molecular modeling techniques have helped predict how the compound interacts with biological targets at an atomic level.
Future research directions include exploring the pharmacological activity of this compound through preclinical studies. Investigating its interactions with specific enzymes and receptors will provide a deeper understanding of its mechanism of action. Furthermore, studying its metabolic stability and excretion pathways will be crucial for optimizing therapeutic regimens.
The development of new pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The unique properties of 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)-4,4-dimethylhexanamidoacetic acid make it a valuable tool for addressing unmet medical needs. As research progresses, it is expected that this compound will play a significant role in advancing therapeutic strategies across multiple disease areas.
2172150-99-9 (2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)-4,4-dimethylhexanamidoacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)